Cas no 894063-23-1 (N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide)

• Product Name: N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide
• CAS No: 894063-23-1
• MF: C₁₉H₂₁N₅OS
• MW: 367.467941999435
• CID: 5880478
• PubChem ID: 7531407
• Update Time: 2025-10-28

N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-cyclopentyl-2-[[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl]acetamide
• F2506-0746
• 894063-23-1
• N-cyclopentyl-2-{[6-(4-methylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]sulfanyl}acetamide
• AKOS024654020
• N-cyclopentyl-2-((6-(p-tolyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)thio)acetamide
• N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

• Inchi： 1S/C19H21N5OS/c1-13-6-8-14(9-7-13)16-10-11-17-21-22-19(24(17)23-16)26-12-18(25)20-15-4-2-3-5-15/h6-11,15H,2-5,12H2,1H3,(H,20,25)
• InChI Key： KSGSWNMRBLVSMZ-UHFFFAOYSA-N
• SMILES： C(NC1CCCC1)(=O)CSC1N2C(=NN=1)C=CC(C1=CC=C(C)C=C1)=N2

Computed Properties

• Exact Mass: 367.14668148g/mol
• Monoisotopic Mass: 367.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 97.5Ų

Additional information on N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide

Comprehensive Overview of N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894063-23-1)

The compound N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894063-23-1) is a specialized chemical entity that has garnered significant interest in pharmaceutical and agrochemical research. This molecule features a unique triazolopyridazine core, which is known for its diverse biological activities. Researchers are particularly intrigued by its potential applications in drug discovery, given its structural complexity and functional versatility.

One of the key structural features of N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide is the presence of a cyclopentyl group and a methylphenyl substituent, which contribute to its lipophilicity and binding affinity. These characteristics make it a promising candidate for targeting specific enzymes or receptors in medicinal chemistry. The triazolo[4,3-b]pyridazine scaffold is also notable for its stability and ability to interact with biological targets, making it a valuable building block in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide has surged, driven by advancements in high-throughput screening and computational drug design. Researchers are exploring its potential as a kinase inhibitor or modulator of cellular signaling pathways. The compound's sulfanylacetamide moiety further enhances its reactivity, enabling diverse chemical modifications for structure-activity relationship (SAR) studies.

The synthesis of N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide typically involves multi-step organic reactions, including cyclization and coupling strategies. Optimizing the yield and purity of this compound remains a focus for chemists, as impurities can significantly impact its biological performance. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize and validate its structure.

Beyond pharmaceuticals, N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide has potential applications in material science. Its conjugated system and electron-rich heterocycles make it a candidate for organic electronic devices, such as OLEDs or sensors. The compound's thermal stability and optical properties are under investigation for these emerging applications.

From a commercial perspective, the global market for specialized heterocyclic compounds like N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide is expanding, with increasing investments in R&D by pharmaceutical and chemical companies. Suppliers and manufacturers are focusing on scalable synthesis routes to meet the growing demand from academic and industrial researchers.

Environmental and safety considerations are also critical when handling N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended during its synthesis and handling.

In summary, N-cyclopentyl-2-{6-(4-methylphenyl)-1,2,4triazolo4,3-bpyridazin-3-ylsulfanyl}acetamide (CAS No. 894063-23-1) represents a versatile and valuable compound in modern chemistry. Its unique structural features and broad applicability in drug discovery and material science underscore its importance in scientific research. As innovation continues, this compound is poised to play a pivotal role in the development of next-generation therapeutics and functional materials.